Cas no 115399-96-7 (3-Azabicyclo[3.2.1]octan-8-ol,3-(2-phenylethyl)-, syn- (9CI))

3-Azabicyclo[3.2.1]octan-8-ol,3-(2-phenylethyl)-, syn- (9CI) structure
115399-96-7 structure
Product Name:3-Azabicyclo[3.2.1]octan-8-ol,3-(2-phenylethyl)-, syn- (9CI)
CAS No:115399-96-7
MF:C15H21NO
MW:231.333344221115
CID:159281
PubChem ID:195145
Update Time:2025-04-19

3-Azabicyclo[3.2.1]octan-8-ol,3-(2-phenylethyl)-, syn- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.2.1]octan-8-ol,3-(2-phenylethyl)-, syn- (9CI)
    • 3-(2-phenylethyl)-3-azabicyclo[3.2.1]octan-8-ol
    • 3-phenethyl-3-azabicyclo(3.2.1)octan-8-ol
    • 3-Pabcoo
    • 115399-96-7
    • DTXSID00921726
    • Inchi: 1S/C15H21NO/c17-15-13-6-7-14(15)11-16(10-13)9-8-12-4-2-1-3-5-12/h1-5,13-15,17H,6-11H2
    • InChI Key: YWHCRTOBFQNRGH-UHFFFAOYSA-N
    • SMILES: OC1C2CN(CCC3C=CC=CC=3)CC1CC2

Computed Properties

  • Exact Mass: 231.16243
  • Monoisotopic Mass: 231.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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